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Compound of Interest

2-Methyl-1-(methylamino)propan-
2-ol

cat. No.: B1316806

Compound Name:

Essential Safety and Handling Guide for 2-
Methyl-1-(methylamino)propan-2-ol

This guide provides crucial safety and logistical information for the handling and disposal of 2-
Methyl-1-(methylamino)propan-2-ol, tailored for research, scientific, and drug development
professionals.

Chemical Hazards: 2-Methyl-1-(methylamino)propan-2-ol is classified as harmful if
swallowed, a cause of skin irritation, and a source of serious eye irritation.[1][2] It is also
considered harmful to aquatic life with long-lasting effects.[1]

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is mandatory to ensure safety when handling this
chemical. The following table summarizes the required PPE.
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PPE Category Item Specification
Tightly fitting safety goggles
) with side-shields conforming to
Eye and Face Protection Safety Goggles

EN 166 (EU) or NIOSH (US).
[3]

Face Shield

To be worn in addition to
goggles when there is a splash
hazard.[1]

Skin Protection

Protective Gloves

Chemically impermeable
gloves tested according to EN
374.[3][4] It is recommended to
check with the glove supplier
for specific chemical

resistance.[4]

Protective Clothing

Fire/flame resistant and
impervious clothing.[3] A lab
coat or chemical-resistant

apron should be worn.

Respiratory Protection

Respirator

A full-face respirator should be
used if exposure limits are
exceeded, or if irritation or
other symptoms are
experienced.[3] Use in a well-

ventilated area is crucial.[1]

Operational and Disposal Plan

A systematic approach to handling and disposal is essential to minimize risks.

Handling Protocol:

e Preparation:

o Ensure the work area is well-ventilated, preferably within a fume hood.[1]

© 2025 BenchChem. All rights reserved. 2/6

Tech Support


https://www.echemi.com/sds/1-ethylmethylamino-2-propanol-pd20160905130145348.html
https://store.apolloscientific.co.uk/storage/msds/OR301186_msds.pdf
https://www.echemi.com/sds/1-ethylmethylamino-2-propanol-pd20160905130145348.html
https://www.chemos.de/import/data/msds/GB_en/78-83-1-A0003765-GB-en.pdf
https://www.chemos.de/import/data/msds/GB_en/78-83-1-A0003765-GB-en.pdf
https://www.echemi.com/sds/1-ethylmethylamino-2-propanol-pd20160905130145348.html
https://www.echemi.com/sds/1-ethylmethylamino-2-propanol-pd20160905130145348.html
https://store.apolloscientific.co.uk/storage/msds/OR301186_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR301186_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1316806?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Inspect all PPE for integrity before use.

o Have an emergency eye wash station and safety shower readily accessible.

o Keep spill containment materials (e.g., sand, vermiculite) nearby.[1]

e Handling:

[¢]

Avoid all personal contact with the chemical, including inhalation of vapors.[1]

[e]

Do not eat, drink, or smoke in the handling area.[1]

[e]

Keep containers securely sealed when not in use.[1]

o

Ground all equipment when handling to prevent static discharge, as the substance may be
combustible.[5]

e Post-Handling:
o Wash hands and any exposed skin thoroughly with soap and water after handling.[1][6]
o Contaminated work clothes should be laundered separately before reuse.[1]
Disposal Plan:
» Waste Collection:
o Collect all solid and liquid residues in suitable, labeled containers.[1]
o Do not dispose of the chemical down the drain.[1]
» Waste Disposal:
o Dispose of the chemical waste through an approved waste disposal plant.[6]

o Contaminated packaging should be handled in the same manner as the substance itself
and disposed of as hazardous waste.[7]

Experimental Workflow
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The following diagram illustrates the standard workflow for handling 2-Methyl-1-
(methylamino)propan-2-ol.
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Caption: Workflow for Safe Handling of 2-Methyl-1-(methylamino)propan-2-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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